2-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]acetamide

• IUPAC Name: 2-[2-(6-methoxynaphthalen-2-yl)morpholin-4-yl]acetamide
• InChI: InChI=1S/C17H20N2O3/c1-21-15-5-4-12-8-14(3-2-13(12)9-15)16-10-19(6-7-22-16)11-17(18)20/h2-5,8-9,16H,6-7,10-11H2,1H3,(H2,18,20)
• InChI Key: FMJHMIUNTSNYCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)C3CN(CCO3)CC(=O)N
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

2-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]acetamide, also known as MN-08, is a chemical compound that has been studied for its potential use in scientific research. MN-08 belongs to the class of compounds known as morpholine derivatives, which have been found to have various biological activities.

Mechanism of Action

2-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]acetamide inhibits CK2 by binding to the ATP-binding site of the enzyme, thereby preventing its activity. This inhibition has been found to have various effects on cellular processes, including the induction of apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in cellular and animal models. These include the inhibition of cell growth and proliferation, induction of apoptosis, and modulation of signaling pathways involved in cell survival and differentiation.

Advantages and Limitations for Lab Experiments

One advantage of 2-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]acetamide is its selectivity for CK2, which allows for the specific targeting of this enzyme in cellular and animal models. However, one limitation is its relatively low potency compared to other CK2 inhibitors, which may require higher concentrations for effective inhibition.

Future Directions

There are several future directions for the study of 2-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]acetamide and its potential use in scientific research. These include:
1. Further optimization of the synthesis method to improve the yield and purity of the compound.
2. Investigation of the effects of this compound on other cellular processes and signaling pathways.
3. Evaluation of the efficacy of this compound in animal models of disease, particularly cancer.
4. Development of more potent and selective CK2 inhibitors based on the structure of this compound.
5. Exploration of the potential use of this compound as a tool compound for the study of CK2 and its role in cellular processes.

Synthesis Methods

2-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]acetamide can be synthesized using a multi-step process involving the reaction of 6-methoxy-2-naphthaldehyde with morpholine and acetic anhydride. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

2-[2-(6-methoxy-2-naphthyl)morpholin-4-yl]acetamide has been studied for its potential use as a tool compound in scientific research. Specifically, it has been found to have activity as a selective inhibitor of the protein kinase CK2, which is involved in various cellular processes such as cell growth and differentiation.